(2E,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA

• Molecular Formula: C57H96N7O17P3S
• Molecular Weight: 1276.4 g/mol
• InChI: InChI=1S/C57H96N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-48(66)85-41-40-59-47(65)38-39-60-55(69)52(68)57(2,3)43-78-84(75,76)81-83(73,74)77-42-46-51(80-82(70,71)72)50(67)56(79-46)64-45-63-49-53(58)61-44-62-54(49)64/h8-9,11-12,14-15,17-18,36-37,44-46,50-52,56,67-68H,4-7,10,13,16,19-35,38-43H2,1-3H3,(H,59,65)(H,60,69)(H,73,74)(H,75,76)(H2,58,61,62)(H2,70,71,72)/b9-8-,12-11-,15-14-,18-17-,37-36+/t46-,50-,51-,52+,56-/m1/s1
• InChIKey: FLCCMDDFGTYXEW-PGAAPNDCSA-N

Definition & Procurement of (2E)-Hexatriacontapentaenoyl-CoA

(2E,21Z,24Z,27Z,30Z)-Hexatriacontapentaenoyl-CoA is an unsaturated, very-long-chain fatty acyl-CoA thioester with a 36-carbon chain containing five sites of unsaturation, formally derived from the condensation of coenzyme A with the corresponding hexatriacontapentaenoic acid [1]. With a molecular mass of 1276.395 Da and the molecular formula C57H96N7O17P3S, this compound belongs to the ultra-long-chain fatty acyl-CoA subclass (chain length > C27) [2][3]. Its defining structural feature is a trans (E) double bond at the 2-position adjacent to the thioester linkage, distinguishing it from all-cis polyunsaturated analogs and positioning it as a specific intermediate in very-long-chain fatty acid elongation and beta-oxidation pathways [1].

VLCFA elongation substrate with required 2E stereochemistry

Ultra-long-chain (C36) probe for acyl-CoA binding proteins

Omega-6 polyunsaturated isomer for lipid metabolism studies

• [1] ChEBI. (2E,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA (CHEBI:76571). European Bioinformatics Institute. View Source
• [2] ChEBI. ultra-long-chain fatty acyl-CoA (CHEBI:143017). European Bioinformatics Institute. View Source
• [3] ZFIN. (2E,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA. Zebrafish Information Network. View Source

Substitution Risks for (2E)-Hexatriacontapentaenoyl-CoA

The family of C36:5-CoA isomers—including the (18Z,21Z,24Z,27Z,30Z), (21Z,24Z,27Z,30Z,33Z), and (2E,21Z,24Z,27Z,30Z) variants—differ fundamentally in the position and stereochemistry of their double bonds [1][2]. These structural variations are not benign; enzymes involved in very-long-chain fatty acid metabolism, such as 3-hydroxyacyl-CoA dehydratases and 2-enoyl-CoA hydratases, exhibit strict specificity for the 2-trans-enoyl moiety, which serves as the obligatory intermediate in the fatty acid elongation cycle [3]. Generic substitution with an all-cis isomer that lacks the 2E double bond will fail to serve as a substrate in elongation assays and will not accurately model the physiological intermediates of the microsomal fatty acid elongation system [3]. Furthermore, the specific double bond positional isomers (e.g., n-6 vs. n-3 series) dictate distinct metabolic fates and downstream lipid incorporation, precluding any simple interchange in biochemical or cell-based studies [2].

All-cis C36:5-CoA isomer lacks the 2E double bond required by elongase dehydratases; may not serve as substrate.

Shorter-chain (

Omega-3 positional isomer (21Z,24Z,27Z,30Z,33Z) follows different metabolic fate and phospholipid incorporation.

• [1] ChEBI. (18Z,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA (CHEBI:87981). European Bioinformatics Institute. View Source
• [2] AmiGO 2. (21Z,24Z,27Z,30Z,33Z)-hexatriacontapentaenoyl-CoA (CHEBI:74436). Gene Ontology Consortium. View Source
• [3] Ikeda M, Kanao Y, Yamanaka M, Sakuraba H, Mizutani Y, Igarashi Y, Kihara A. Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. Rhea Database. View Source

Differentiation Evidence: (2E)-Hexatriacontapentaenoyl-CoA vs. Analogs

2E Stereochemistry: Substrate Recognition Requirement

The 2E double bond configuration in (2E,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA is a strict structural requirement for recognition and catalysis by the 3-hydroxyacyl-CoA dehydratases of the mammalian fatty acid elongation cycle [1]. In contrast, the all-cis analog (18Z,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA lacks this 2-trans-enoyl moiety and is not a substrate for the dehydratase step, a fundamental distinction that defines the (2E)-isomer as the physiological elongation intermediate [2]. While direct kinetic comparisons (Km, kcat) for these specific C36:5 isomers are absent from the public domain, class-level inference from the well-characterized enzyme family indicates that the presence of a 2E double bond is an absolute prerequisite for enzymatic turnover; the all-cis species are essentially inactive in this context [1].

2E Substrate Recognition

Class-level inference

Contains 2E double bond; all-cis analog lacks it

Supports enzyme specificity for elongation assays; all-cis may not serve as substrate.

Quantitative kinetics not reported for these C36:5 species.

Evidence Dimension	Enzymatic substrate competence (dehydratase step)
Target Compound Data	Contains 2E double bond; recognized as substrate
Comparator Or Baseline	(18Z,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA (all-cis analog, no 2E bond)
Quantified Difference	Qualitative (active vs. inactive) — quantitative kinetics not reported for these specific C36:5 species
Conditions	Mammalian microsomal fatty acid elongation system (inferred from enzyme family specificity)

Why This Matters

This dictates that only the (2E)-isomer is appropriate for reconstituting the VLCFA elongation cycle in vitro; procurement of an all-cis isomer will yield no activity and invalidate the assay.

• [1] Ikeda M, Kanao Y, Yamanaka M, Sakuraba H, Mizutani Y, Igarashi Y, Kihara A. Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. Rhea Database. View Source
• [2] ChEBI. (18Z,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA (CHEBI:87981). European Bioinformatics Institute. View Source

Ultra-Long-Chain Acyl-CoA Classification

The target compound is classified as an ultra-long-chain fatty acyl-CoA (chain length > C27), a distinct biochemical category from long-chain (C13-C22) and very-long-chain (C23-C27) fatty acyl-CoAs [1][2]. This classification is not merely semantic; the hydrophobic tunnel lengths of acyl-CoA binding proteins and dehydrogenases are precisely calibrated to specific chain length ranges, with substrates exceeding the tunnel capacity sterically excluded from catalysis [3]. Therefore, a C36:5 acyl-CoA like the target compound cannot substitute for, nor be substituted by, a C22:6-CoA (e.g., DHA-CoA) or a C24:0-CoA in enzymatic assays without fundamentally altering the experimental outcome [3].

Chain Length Classification

Class-level inference

C36 (>C27) ultra-long-chain vs C13–C27 chain lengths

Enzyme tunnel length compatibility; shorter chain alters isoform engagement.

Specific activity difference not quantified.

Evidence Dimension	Chain length classification and enzyme compatibility
Target Compound Data	C36 (>C27); ultra-long-chain category
Comparator Or Baseline	Long-chain (C13-C22) and very-long-chain (C23-C27) fatty acyl-CoAs
Quantified Difference	Structural class distinction; specific activity difference not quantified for this exact species
Conditions	General acyl-CoA enzyme binding pocket constraints (e.g., ACAD family enzymes)

Why This Matters

Researchers investigating ultra-long-chain fatty acid metabolism must use an appropriately sized substrate; using a shorter chain analog will not engage the same enzyme isoforms and will produce misleading kinetic or metabolic flux data.

• [1] ChEBI. ultra-long-chain fatty acyl-CoA (CHEBI:143017). European Bioinformatics Institute. View Source
• [2] MetaCyc. a very long chain fatty acyl-CoA. SRI International. View Source
• [3] Ghisla S, Thorpe C. Acyl-CoA dehydrogenases: A mechanistic overview. ScienceDirect Topics. View Source

Predominant Ionization State at Physiological pH

At physiological pH (7.3), (2E,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA exists predominantly as the tetra-anionic species, (2E,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA(4−), resulting from deprotonation of its phosphate and diphosphate groups [1]. This is the biologically relevant form that interacts with enzymes, binding proteins, and membranes. While this is a common property of all acyl-CoA thioesters, the exact charge state is critical for accurate computational modeling, in vitro reconstitution, and for interpreting mass spectrometry data (observed m/z values correspond to the anionic species) [2].

Physiological Ionization

Supporting evidence

Predominant tetra-anion at pH 7.3

Required for assay buffer preparation and MS data interpretation.

Observed as [M-4H]4- ion in mass spectrometry.

Evidence Dimension	Predominant molecular species at pH 7.3
Target Compound Data	Tetra-anion (4-)
Comparator Or Baseline	Protonated (neutral) form as depicted in some structure databases
Quantified Difference	Charge state difference (-4 vs 0)
Conditions	Aqueous solution, pH 7.3

Why This Matters

This information is essential for preparing biologically relevant assay buffers and for interpreting analytical data (e.g., LC-MS) where the m/z of the [M-4H]4- ion will be the dominant species observed.

• [1] ChEBI. (2E,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA(4−) (CHEBI:76438). European Bioinformatics Institute. View Source
• [2] ZFIN. (2E,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA (2E,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA(4-). Zebrafish Information Network. View Source

Omega-6 vs. Omega-3 Series Differentiation

The target compound, (2E,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA, is a member of the omega-6 (n-6) polyunsaturated fatty acid series, as indicated by the first double bond from the methyl terminus occurring at the 6th carbon (C36:5n-6) [1]. This is in contrast to the (21Z,24Z,27Z,30Z,33Z)-isomer, which is the corresponding omega-3 (n-3) series member (C36:5n-3) [2]. The n-6 and n-3 series are metabolically distinct; they are incorporated into different phospholipid pools, generate different eicosanoid precursors, and exhibit different effects on membrane fluidity and cellular signaling [3]. Therefore, these two isomers are not interchangeable in studies of polyunsaturated fatty acid metabolism or lipidomics.

Omega-6 Series Identity

Class-level inference

Omega-6 (n-6) vs omega-3 positional isomer

Different phospholipid pools and metabolic fate; not interchangeable in lipidomics studies.

Quantitative uptake data not reported for these exact species.

Evidence Dimension	Omega-series classification
Target Compound Data	Omega-6 (n-6) series
Comparator Or Baseline	(21Z,24Z,27Z,30Z,33Z)-hexatriacontapentaenoyl-CoA (omega-3 series)
Quantified Difference	Qualitative difference in metabolic fate; specific quantitative uptake or incorporation data not reported for these exact species
Conditions	Mammalian lipid metabolism (inferred from omega-3/omega-6 pathway distinctions)

Why This Matters

Studies focused on omega-6 fatty acid metabolism, or requiring a specific omega-6 substrate, must use the correct positional isomer; use of the omega-3 analog will confound results related to eicosanoid synthesis and membrane lipid composition.

• [1] ZFIN. (18Z,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA(4-) (synonym: C36:5(omega-6)-CoA). Zebrafish Information Network. View Source
• [2] AmiGO 2. (21Z,24Z,27Z,30Z,33Z)-hexatriacontapentaenoyl-CoA (synonym: C36:5(omega-3)-CoA) (CHEBI:74436). Gene Ontology Consortium. View Source
• [3] Biosynthesis of very long chain polyunsaturated fatty acids (VLCPUFA) in transgenic oilseeds: Constraints on their accumulation. Mendeley. View Source

Applications of (2E)-Hexatriacontapentaenoyl-CoA

In Vitro Reconstitution of VLCFA Elongation

This compound is the precise physiological substrate for the 3-hydroxyacyl-CoA dehydratase step of the microsomal fatty acid elongation system [1]. It is the only appropriate reagent for reconstituting this pathway in vitro to study the enzymology of VLCFA synthesis, particularly for investigating the dehydratase isoforms (HACD1-4) and their specificities. The 2E double bond is an absolute requirement for turnover, making this isomer indispensable [1].

Acyl-CoA Synthetase & Binding Protein Substrate

Given its classification as an ultra-long-chain fatty acyl-CoA (>C27), this compound is the correct substrate for characterizing the activity and specificity of acyl-CoA synthetases and binding proteins that handle these exceptionally long acyl chains [2][3]. It is essential for researchers investigating how the hydrophobic binding pockets of these proteins accommodate acyl chains of varying lengths, and for studying the mechanisms of diseases like X-linked adrenoleukodystrophy (X-ALD) which involve defective VLCFA metabolism [2].

Lipidomics Standard for Ultra-Long-Chain PUFA-CoA

In targeted lipidomics workflows using LC-MS/MS, (2E,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA serves as a critical authentic standard for the identification and quantification of this specific, low-abundance molecular species in biological matrices. The known molecular mass (1276.395 Da) and the predominant tetra-anionic charge state (observed as [M-4H]4-) provide definitive MRM transitions for its detection, distinguishing it from other C36:5-CoA positional isomers [4].

Mechanistic Probe for Peroxisomal Beta-Oxidation

This compound can be used to investigate the substrate chain-length specificity of peroxisomal beta-oxidation enzymes. While shorter VLCFAs (C22-C26) are preferentially oxidized in peroxisomes, the metabolism of C36 and longer species is less understood. This reagent enables studies to determine whether specific acyl-CoA oxidase (ACOX) or multifunctional enzyme (MFE) isoforms are required for the initial steps of oxidation for these ultra-long-chain, polyunsaturated substrates [3].

Application

Selection Property

Validation Focus

VLCFA Elongation Reconstitution

2E stereochemistry substrate specificity

Verify dehydratase turnover with HACD isoforms

Acyl-CoA Binding Protein Studies

Ultra-long-chain (>C27) substrate

Binding pocket accommodation and activity assays

Lipidomics Standard

Known mass and tetra-anionic ionization

LC-MS/MS MRM transition development

Peroxisomal Beta-Oxidation Probe

C36:5 polyunsaturated chain

ACOX/MFE isoform specificity with ultra-long substrates

• [1] Ikeda M, Kanao Y, Yamanaka M, Sakuraba H, Mizutani Y, Igarashi Y, Kihara A. Characterization of four mammalian 3-hydroxyacyl-CoA dehydratases involved in very long-chain fatty acid synthesis. Rhea Database. View Source
• [2] ChEBI. ultra-long-chain fatty acyl-CoA (CHEBI:143017). European Bioinformatics Institute. View Source
• [3] Ghisla S, Thorpe C. Acyl-CoA dehydrogenases: A mechanistic overview. ScienceDirect Topics. View Source
• [4] ChEBI. (2E,21Z,24Z,27Z,30Z)-hexatriacontapentaenoyl-CoA(4−) (CHEBI:76438). European Bioinformatics Institute. View Source